Cas no 1807066-77-8 (Ethyl 3-cyano-6-methylpicolinate)
Ethyl 3-cyano-6-methylpicolinate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-cyano-6-methylpicolinate
-
- Inchi: 1S/C10H10N2O2/c1-3-14-10(13)9-8(6-11)5-4-7(2)12-9/h4-5H,3H2,1-2H3
- InChI Key: MSPVFGJDUNLHIT-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(C#N)=CC=C(C)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 256
- XLogP3: 1.5
- Topological Polar Surface Area: 63
Ethyl 3-cyano-6-methylpicolinate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029007714-250mg |
Ethyl 3-cyano-6-methylpicolinate |
1807066-77-8 | 95% | 250mg |
$1,058.40 | 2022-03-31 | |
| Alichem | A029007714-500mg |
Ethyl 3-cyano-6-methylpicolinate |
1807066-77-8 | 95% | 500mg |
$1,685.00 | 2022-03-31 | |
| Alichem | A029007714-1g |
Ethyl 3-cyano-6-methylpicolinate |
1807066-77-8 | 95% | 1g |
$2,779.20 | 2022-03-31 |
Ethyl 3-cyano-6-methylpicolinate Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on Ethyl 3-cyano-6-methylpicolinate
Comprehensive Overview of Ethyl 3-cyano-6-methylpicolinate (CAS No. 1807066-77-8)
Ethyl 3-cyano-6-methylpicolinate (CAS No. 1807066-77-8) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative of picolinic acid features a cyano group and a methyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C10H10N2O2, offers unique reactivity patterns, attracting interest in drug discovery and material science applications.
Recent trends highlight growing demand for high-purity picolinate derivatives, driven by advancements in small-molecule therapeutics and crop protection agents. Researchers frequently search for "synthesis methods for Ethyl 3-cyano-6-methylpicolinate" or "CAS 1807066-77-8 solubility data," reflecting its importance in process optimization. The compound's ester linkage enables facile modifications, while the electron-withdrawing cyano group enhances its utility in nucleophilic substitution reactions.
In pharmaceutical contexts, Ethyl 3-cyano-6-methylpicolinate serves as a precursor for kinase inhibitors and anti-inflammatory agents. Its structural motif appears in patented compounds targeting metabolic disorders, aligning with current industry focus on diabetes and obesity therapeutics. Analytical studies emphasize its characterization via HPLC and LC-MS, with particular attention to isomeric purity—a critical parameter for regulatory compliance.
Environmental considerations have spurred investigations into green chemistry approaches for producing CAS No. 1807066-77-8. Recent publications explore catalytic esterification techniques that reduce solvent waste, addressing the "sustainable synthesis" queries prevalent in academic literature. The compound's low ecotoxicity profile further supports its adoption in biodegradable agrochemical formulations.
From a commercial perspective, suppliers emphasize batch-to-batch consistency and regulatory documentation for Ethyl 3-cyano-6-methylpicolinate. FAQs often concern "storage conditions for CAS 1807066-77-8" (recommended: 2-8°C under inert atmosphere) and "compatibility with common reagents." Its stability in polar aprotic solvents like DMF or DMSO makes it preferable for multistep syntheses.
Emerging applications include its use in metal-organic frameworks (MOFs) and photocatalysts, capitalizing on the coordination capacity of its pyridine nitrogen. This aligns with nanotechnology trends, where researchers seek "functionalized picolinates for material science." Computational studies predict favorable ADMET properties for derivatives, enhancing its appeal in preclinical development pipelines.
Quality control protocols for CAS No. 1807066-77-8 typically involve NMR spectroscopy (characteristic peaks at δ 8.6 ppm for H4 and δ 2.7 ppm for CH3) and residual solvent analysis. The compound's melting point range (92-94°C) and partition coefficient (LogP ~1.8) are frequently cited in technical datasheets, addressing common queries about physicochemical properties.
Innovative delivery systems incorporating 3-cyano-6-methylpicolinate motifs show promise in controlled-release formulations, particularly for micronutrient supplements. This intersects with consumer interest in "bioavailability enhancement techniques." Patent landscapes reveal growing IP activity around modified picolinates, underscoring their commercial potential beyond traditional applications.
For synthetic chemists, the ortho-substitution pattern in Ethyl 3-cyano-6-methylpicolinate presents interesting steric effects in coupling reactions. Recent methodological improvements address challenges like "selective cyano group reduction" or "regiospecific functionalization," topics trending in organic chemistry forums. The compound's crystallinity also facilitates purification via recrystallization from ethanol/water mixtures.
Global market analyses project steady growth for pyridine derivatives like CAS No. 1807066-77-8, with Asia-Pacific emerging as a key manufacturing hub. Regulatory updates emphasize REACH compliance and GMP-grade production standards, responding to industry demands for "pharmaceutical intermediates sourcing." Collaborative research initiatives continue to expand the compound's utility in bioconjugation and proteolysis-targeting chimera (PROTAC) development.
1807066-77-8 (Ethyl 3-cyano-6-methylpicolinate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)